Cas no 2228481-37-4 (1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol)

• Product Name: 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol
• CAS No: 2228481-37-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5762113
• PubChem ID: 165618177
• Update Time: 2025-06-08

1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228481-37-4
• 1-(3-ethoxy-4-methoxyphenyl)cyclopropan-1-ol
• EN300-1815499
• 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol

• Inchi： 1S/C12H16O3/c1-3-15-11-8-9(12(13)6-7-12)4-5-10(11)14-2/h4-5,8,13H,3,6-7H2,1-2H3
• InChI Key： MEQXJZWCBLAVJJ-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(C=2)OCC)OC)CC1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol

Introduction to 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol (CAS No. 2228481-37-4)

1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol (CAS No. 2228481-37-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and substituted phenyl group, exhibits promising pharmacological properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol.

The chemical structure of 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol is defined by its cyclopropane ring, which is a three-carbon cyclic structure with a high degree of ring strain. This strain imparts unique reactivity and conformational properties to the molecule. The 3-Ethoxy-4-methoxyphenyl substituent, attached to the cyclopropane ring, further enhances the compound's stability and solubility. The presence of both ethoxy and methoxy groups on the phenyl ring contributes to the compound's lipophilicity and ability to interact with biological targets.

The synthesis of 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol has been explored through various methodologies. One common approach involves the reaction of a suitable 3-Ethoxy-4-methoxybenzaldehyde derivative with a cyclopropyl Grignard reagent, followed by hydrolysis to form the alcohol. Another method involves the intramolecular cyclization of a linear precursor, typically achieved through metal-catalyzed reactions such as palladium-catalyzed cyclizations. These synthetic routes have been optimized to achieve high yields and purity, making 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol readily accessible for further studies.

Recent research has focused on elucidating the biological activities of 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models. These findings suggest that 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol may have potential applications in treating inflammatory diseases and conditions associated with oxidative stress.

In the realm of neuropharmacology, 1-(3-Ethoxy-4-methoxyphenyl)cyclopropan-1-ol has been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from damage induced by neurotoxic agents such as glutamate and beta-amyloid peptides. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in neuronal survival and apoptosis. These findings open up new avenues for developing therapeutic strategies for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(3-Ethoxy-4-meth oxyphenyl)cyclopropan - 1 - ol have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and exhibits good brain penetration, which is crucial for its potential therapeutic applications in central nervous system (CNS) disorders. However, further studies are needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In conclusion, 1-(3-Eth oxy - 4 - meth oxy phen yl)cy clo pro pan - 1 - ol (CAS No. 2228481 - 37 - 4) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory, antioxidant, and neuroprotective properties make it an attractive candidate for further pharmaceutical development. Ongoing research aims to elucidate its mechanisms of action and explore its potential therapeutic applications in various diseases and conditions. As new findings continue to emerge, 1-(3-E th oxy - 4 - meth oxy phen yl)cy clo pro pan - 1 - ol holds great promise for advancing our understanding of medicinal chemistry and contributing to the development of novel therapeutics.